Cas no 30805-28-8 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-)
30805-28-8 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-
CAS No:30805-28-8
MF:C5H7N3O3
MW:157.127380609512
CID:316976
Update Time:2024-01-28
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl-
- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-ethyl-
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- Inchi: 1S/C5H7N3O3/c1-2-8-4(10)6-3(9)7-5(8)11/h2H2,1H3,(H2,6,7,9,10,11)
- InChI Key: YEVTUGALQOMHLK-UHFFFAOYSA-N
- SMILES: N1(CC)C(=O)NC(=O)NC1=O
Computed Properties
- Exact Mass: 157.04881
- Monoisotopic Mass: 157.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5A^2
Experimental Properties
- Density: 1.347
- Melting Point: 230-231 °C
- Refractive Index: 1.491
- PSA: 78.51
- pka: 6.51±0.20(Predicted)
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-ethyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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